Cas no 111555-81-8 ((2S)-1-acetylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-acetylpiperidine-2-carboxylic acid
• CAS No: 111555-81-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD18834880
• CID: 129315
• PubChem ID: 5287692
• Update Time: 2025-06-13

(2S)-1-acetylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 1-acetyl-, (2S)-
• 2-Piperidinecarboxylic acid, 1-acetyl-, (2S)- (9CI)
• L-N-acetylpipecolinic acid
• (2S)-N-Acetyl-2-piperidinecarboxylic acid
• 2-Piperidinecarboxylicacid, 1-acetyl-, (S)-
• N-Acetyl-L-pipecolic acid
• N-Ac-S-2-Piperidinecarboxylic acid
• (2S)-1-acetylpiperidine-2-carboxylic acid
• 1-ACETYL-2-CARBOXYPIPERIDINE
• DB07384
• PD005302
• 111555-81-8
• EN300-3012870
• SCHEMBL5860164
• AKOS013569828
• NS00073493
• Q27096604

• MDL： MFCD18834880
• Inchi： 1S/C8H13NO3/c1-6(10)9-5-3-2-4-7(9)8(11)12/h7H,2-5H2,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： JACZWLDAHFCGCC-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CCCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 0.40990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-acetylpiperidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-acetylpiperidine-2-carboxylic acid (CAS No. 111555-81-8): Properties, Applications, and Industry Insights

(2S)-1-acetylpiperidine-2-carboxylic acid (CAS No. 111555-81-8) is a chiral piperidine derivative with significant relevance in pharmaceutical and organic chemistry. This compound, characterized by its acetylated piperidine ring and carboxylic acid functionality, serves as a versatile building block in drug discovery and fine chemical synthesis. Its stereospecific (2S) configuration makes it particularly valuable for asymmetric synthesis and enantioselective reactions, addressing the growing demand for chiral intermediates in modern therapeutics.

The molecular structure of (2S)-1-acetylpiperidine-2-carboxylic acid combines the rigidity of the piperidine scaffold with the reactivity of both acetyl and carboxyl groups. This unique combination enables diverse chemical transformations, including amide bond formation, esterification, and ring functionalization. Researchers frequently employ this compound in the development of bioactive molecules, particularly those targeting neurological and metabolic pathways, where the piperidine moiety often enhances blood-brain barrier penetration.

Recent advancements in peptide mimetics and small molecule drug design have increased interest in CAS 111555-81-8. The compound's ability to serve as both a hydrogen bond donor and acceptor, coupled with its moderate lipophilicity, makes it an attractive scaffold for optimizing drug-like properties. Pharmaceutical companies are exploring its potential in GPCR-targeted therapies and enzyme inhibitors, especially in areas such as neurodegenerative disease research and pain management.

From a synthetic chemistry perspective, (2S)-1-acetylpiperidine-2-carboxylic acid offers several practical advantages. Its crystalline nature facilitates purification, while the presence of both acidic and basic functional groups allows for selective protection and deprotection strategies. These characteristics have made it a popular choice for combinatorial chemistry approaches and structure-activity relationship (SAR) studies. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Quality control of CAS 111555-81-8 typically involves advanced analytical techniques such as HPLC, chiral chromatography, and mass spectrometry to ensure enantiomeric purity and chemical integrity. The pharmaceutical industry maintains strict specifications for this intermediate, with most applications requiring ≥98% chemical purity and ≥99% enantiomeric excess. These rigorous standards reflect the compound's importance in producing high-value pharmaceutical ingredients.

Environmental and regulatory considerations for (2S)-1-acetylpiperidine-2-carboxylic acid follow standard chemical safety protocols. While not classified as hazardous under current regulations, proper handling procedures should be observed, including the use of personal protective equipment (PPE) in laboratory settings. The compound's biodegradability profile and ecotoxicological data support its sustainable use in research and manufacturing applications.

The market for chiral building blocks like CAS 111555-81-8 continues to expand, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Recent patent analyses reveal growing utilization of this compound in protease inhibitor development and kinase modulator design. As drug discovery paradigms shift toward more complex molecular architectures, the demand for stereochemically defined intermediates such as (2S)-1-acetylpiperidine-2-carboxylic acid is expected to rise significantly.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The carboxylic acid moiety presents opportunities for creating ester prodrugs or linking to biocompatible polymers, while the acetyl group could serve as a site for further structural elaboration. These applications align with current trends in drug delivery optimization and therapeutic agent design, positioning (2S)-1-acetylpiperidine-2-carboxylic acid as a compound of continuing interest in medicinal chemistry.